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Introduction

Stearidonic acid (SDA), an omega-3 polyunsaturated fatty acid (18:4n-3), is gaining significant
attention in the fields of nutrition, pharmaceuticals, and drug development. As a direct
metabolic precursor to eicosapentaenoic acid (EPA), SDA offers a more efficient plant-based
route to increasing tissue levels of long-chain omega-3 fatty acids compared to its precursor, o-
linolenic acid (ALA). This guide provides an in-depth technical overview of the natural sources
of SDA and the intricate biosynthetic pathways responsible for its production. It is designed to
serve as a valuable resource for researchers and professionals working on the therapeutic
applications and biotechnological production of this promising fatty acid.

Natural Sources of Stearidonic Acid

Stearidonic acid is found in a limited number of natural sources, primarily certain plant seed
oils, and to a lesser extent in marine and algal organisms.

Plant-Based Sources

The most significant and commercially viable sources of SDA are the seed oils of a few plant
species, particularly from the Boraginaceae family.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146430?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Stearidonic
Plant Source . Acid (SDA)
Botanical .
(Common + Family Content (% of Reference(s)
ame
Name) total fatty
acids)
) Buglossoides )
Ahiflower® ) Boraginaceae 18 - 22% [1][2]
arvensis
) ) Echium )
Echium Oil ) Boraginaceae 12 - 14% [31141[5]
plantagineum
Blackcurrant
) Ribes nigrum Grossulariaceae 2-4% [61[71[8]
Seed QOil
Hemp Seed Oil Cannabis sativa Cannabaceae ~2% 9]

» Ahiflower® (Buglossoides arvensis): Currently the richest known natural plant source of
SDA, Ahiflower® oil has been specifically bred for high SDA content.[1][2]

e Echium Oil (Echium plantagineum): Historically a primary source of SDA, echium oil also
contains significant amounts of y-linolenic acid (GLA), an omega-6 fatty acid.[3][4][5]

e Blackcurrant Seed Oil (Ribes nigrum): This oil provides a modest amount of SDA alongside
other valuable fatty acids like ALA and GLA.[6][7][8]

» Hemp Seed Oil (Cannabis sativa): Contains a smaller percentage of SDA compared to the
other listed oils.[9]

Marine and Algal Sources

While fish and fish oils are renowned for their high EPA and DHA content, they are generally
not rich sources of SDA.[10] Some marine zooplankton, such as Calanus finmarchicus, contain
notable amounts of SDA.[11] Certain species of microalgae are also known to produce SDA.
[10]

Biosynthesis of Stearidonic Acid
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The biosynthesis of stearidonic acid from a-linolenic acid is a critical step in the metabolic
pathway that leads to the formation of long-chain omega-3 polyunsaturated fatty acids.

The Omega-3 Fatty Acid Biosynthetic Pathway

The conversion of ALA to longer-chain omega-3s like EPA and docosahexaenoic acid (DHA)
involves a series of desaturation and elongation reactions. The initial and rate-limiting step in
this pathway is the conversion of ALA to SDA.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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